Cas no 2034437-78-8 (2-(benzyloxy)-N-(1r,4r)-4-(pyrazin-2-yloxy)cyclohexylacetamide)

2-(Benzyloxy)-N-(1r,4r)-4-(pyrazin-2-yloxy)cyclohexylacetamide is a synthetic organic compound featuring a cyclohexyl core functionalized with both a pyrazinyloxy and a benzyloxyacetamide moiety. Its stereospecific (1r,4r) configuration ensures structural precision, making it valuable for pharmaceutical and agrochemical research. The compound's dual functional groups enhance its potential as an intermediate in drug discovery, particularly for targeting selective receptor interactions. Its stability under standard conditions and well-defined reactivity profile facilitate its use in derivatization and further synthetic modifications. The pyrazine and benzyl ether components contribute to its versatility in forming hydrogen bonds and hydrophobic interactions, broadening its applicability in medicinal chemistry and material science.
2-(benzyloxy)-N-(1r,4r)-4-(pyrazin-2-yloxy)cyclohexylacetamide structure
2034437-78-8 structure
Product Name:2-(benzyloxy)-N-(1r,4r)-4-(pyrazin-2-yloxy)cyclohexylacetamide
CAS No:2034437-78-8
MF:C19H23N3O3
MW:341.4042
CID:5350627
Update Time:2025-06-08

2-(benzyloxy)-N-(1r,4r)-4-(pyrazin-2-yloxy)cyclohexylacetamide Chemical and Physical Properties

Names and Identifiers

    • BNABQEMFXDZUIW-QAQDUYKDSA-N
    • 2-(benzyloxy)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide
    • 2-phenylmethoxy-N-(4-pyrazin-2-yloxycyclohexyl)acetamide
    • 2-(benzyloxy)-N-(1r,4r)-4-(pyrazin-2-yloxy)cyclohexylacetamide
    • Inchi: 1S/C19H23N3O3/c23-18(14-24-13-15-4-2-1-3-5-15)22-16-6-8-17(9-7-16)25-19-12-20-10-11-21-19/h1-5,10-12,16-17H,6-9,13-14H2,(H,22,23)
    • InChI Key: BNABQEMFXDZUIW-UHFFFAOYSA-N
    • SMILES: O(C1C([H])=NC([H])=C([H])N=1)C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])C(C([H])([H])OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 393
  • XLogP3: 2.1
  • Topological Polar Surface Area: 73.3

2-(benzyloxy)-N-(1r,4r)-4-(pyrazin-2-yloxy)cyclohexylacetamide Pricemore >>

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